Cas no 1804985-59-8 (4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine
• CAS No: 1804985-59-8
• MF: C₈H₇Br₂F₂N
• MW: 314.952687501907
• CID: 4862195
• Update Time: 2025-05-19

4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H7Br2F2N/c1-4-6(8(11)12)7(10)5(2-9)3-13-4/h3,8H,2H2,1H3
• InChI Key： GQRUNQPGOXXZIG-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CN=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine

Introduction to 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine (CAS No. 1804985-59-8)

4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804985-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including bromo, bromomethyl, and difluoromethyl substituents, makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The bromo and bromomethyl groups in the molecular structure contribute to its reactivity, enabling various cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for the development of novel drug candidates. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor interactions. Specifically, compounds with bromo and difluoromethyl substituents have shown promise in inhibiting kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that pyridine-based inhibitors can disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors.

The synthesis of 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromomethyl group at the 5-position of the pyridine ring is particularly challenging due to its high reactivity. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, palladium-catalyzed cross-coupling reactions have been optimized to introduce bromo or bromomethyl groups with high selectivity and yield.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. Researchers are exploring its utility as a precursor for designing kinase inhibitors that exhibit improved pharmacokinetic properties. The difluoromethyl group, in particular, has been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. This feature is crucial for achieving prolonged drug efficacy and minimizing side effects.

Recent publications have highlighted the role of pyridine derivatives in addressing neurological disorders. For example, a study published in the Journal of Medicinal Chemistry reported on the discovery of novel acetylcholinesterase inhibitors derived from pyridine scaffolds. These inhibitors showed significant potential in treating Alzheimer's disease by inhibiting acetylcholinesterase activity, which leads to acetylcholine accumulation in the brain. The structural motif present in 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine aligns well with this pharmacophore, suggesting its potential as a lead compound for further optimization.

The agrochemical industry also benefits from pyridine-based compounds due to their role as intermediates in pesticide formulations. The bromo and difluoromethyl groups contribute to the bioactivity of these compounds by enhancing their interaction with biological targets such as enzymes and receptors involved in plant defense mechanisms. This has led to the development of more effective agrochemicals that offer improved crop protection while maintaining environmental safety.

In conclusion, 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-methylpyridine (CAS No. 1804985-59-8) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic transformations and biological activities, making it a valuable building block for drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in developing innovative solutions for human health and agricultural productivity.